Cas no 2580232-07-9 (1-(benzyloxy)carbonyl-octahydro-1H-pyrano4,3-bpyridine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-octahydro-1H-pyrano4,3-bpyridine-3-carboxylic acid
• CAS No: 2580232-07-9
• MF: C₁₇H₂₁NO₅
• MW: 319.352345228195
• CID: 5664422
• PubChem ID: 165894604
• Update Time: 2025-05-20

1-(benzyloxy)carbonyl-octahydro-1H-pyrano4,3-bpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580232-07-9
• EN300-27732186
• 1-[(benzyloxy)carbonyl]-octahydro-1H-pyrano[4,3-b]pyridine-3-carboxylic acid
• 1-(benzyloxy)carbonyl-octahydro-1H-pyrano4,3-bpyridine-3-carboxylic acid

• Inchi： 1S/C17H21NO5/c19-16(20)13-8-14-11-22-7-6-15(14)18(9-13)17(21)23-10-12-4-2-1-3-5-12/h1-5,13-15H,6-11H2,(H,19,20)
• InChI Key： ICXLKBUGOKSQAV-UHFFFAOYSA-N
• SMILES： O1CCC2C(C1)CC(C(=O)O)CN2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.14197277g/mol
• Monoisotopic Mass: 319.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-(benzyloxy)carbonyl-octahydro-1H-pyrano4,3-bpyridine-3-carboxylic acid

1-(Benzyloxy)Carbonyl-Octahydro-1H-Pyrano[4,3-b]Pyridine-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2580232-07-9, commonly referred to as 1-(benzyloxy)carbonyl-octahydro-1H-pyrano[4,3-b]pyridine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The benzyloxy carbonyl group attached to the molecule plays a crucial role in its chemical reactivity and biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of octahydro-1H-pyrano[4,3-b]pyridine frameworks in medicinal chemistry. These structures are known for their ability to modulate enzyme activity and cellular signaling pathways, which are critical in the treatment of various diseases. The carboxylic acid functional group present in this compound further enhances its versatility, allowing for potential modifications to improve bioavailability and efficacy.

The synthesis of 1-(benzyloxy)carbonyl-octahydro-1H-pyrano[4,3-b]pyridine-3-carboxylic acid involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as ring-closing metathesis and stereoselective catalysis to construct the complex bicyclic framework. These methods not only ensure high yields but also enable precise control over the stereochemistry of the molecule, which is essential for its biological activity.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. It has demonstrated selective inhibition of certain kinases, which are key targets in cancer therapy. Additionally, its ability to penetrate cellular membranes suggests potential utility in treating intracellular pathogens. The benzyloxy carbonyl group has been implicated in modulating the compound's pharmacokinetic properties, making it a valuable tool for drug delivery systems.

One of the most exciting developments involving this compound is its application in peptide-based drug design. The carboxylic acid group can be readily converted into amide bonds, facilitating the construction of bioactive peptides with enhanced stability and potency. This approach has opened new avenues for developing vaccines and immunotherapies against emerging infectious diseases.

Moreover, the structural uniqueness of octahydro-1H-pyrano[4,3-b]pyridine has inspired researchers to explore its use in materials science. By incorporating this moiety into polymer frameworks, scientists have created materials with improved mechanical properties and thermal stability. These materials hold promise for applications in biotechnology and advanced manufacturing.

In conclusion, 1-(benzyloxy)carbonyl-octahydro-1H-pyrano[4,3-b]pyridine-3-carboxylic acid represents a significant advancement in organic synthesis and drug discovery. Its versatile structure and diverse applications underscore its importance as a valuable tool for addressing pressing challenges in medicine and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly prominent role in scientific innovation.